Cas no 201157-76-8 (1,2-Benzisoxazole-5-carbonitrile,3-amino-(9CI))

• Product Name: 1,2-Benzisoxazole-5-carbonitrile,3-amino-(9CI)
• CAS No: 201157-76-8
• MF: C₈H₅N₃O
• MW: 159.144800901413
• CID: 909039
• PubChem ID: 12968834
• Update Time: 2025-04-19

1,2-Benzisoxazole-5-carbonitrile,3-amino-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-5-carbonitrile,3-amino-(9CI)
• 201157-76-8
• 1820035-39-9
• BLJRIFKEHDJSNZ-UHFFFAOYSA-N
• 3-amino-1,2-benzisoxazole-5-carbonitrile
• 3-Aminobenzo[d]isoxazole-5-carbonitrile
• SCHEMBL7158075

• Inchi： 1S/C8H5N3O/c9-4-5-1-2-7-6(3-5)8(10)11-12-7/h1-3H,(H2,10,11)
• InChI Key： BLJRIFKEHDJSNZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C#N)=CC=2C(N)=N1

Computed Properties

• Exact Mass: 159.043261791g/mol
• Monoisotopic Mass: 159.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.8Ų